Cas no 89232-55-3 (1,3,5-Benzenetriol, dimethanesulfonate)

• Product Name: 1,3,5-Benzenetriol, dimethanesulfonate
• CAS No: 89232-55-3
• MF: C₈H₁₄O₉S₂
• MW: 318.321361064911
• CID: 607511
• PubChem ID: 71322941
• Update Time: 2025-04-19

1,3,5-Benzenetriol, dimethanesulfonate Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Benzenetriol, dimethanesulfonate
• benzene-1,3,5-triol,methanesulfonic acid
• DTXSID90752566
• Methanesulfonic acid--benzene-1,3,5-triol (2/1)
• 89232-55-3

• Inchi： 1S/C6H6O3.2CH4O3S/c7-4-1-5(8)3-6(9)2-4;2*1-5(2,3)4/h1-3,7-9H;2*1H3,(H,2,3,4)
• InChI Key： WAPAGJZKVNUTSX-UHFFFAOYSA-N
• SMILES： S(C)(=O)(=O)O.S(C)(=O)(=O)O.OC1C=C(C=C(C=1)O)O

Computed Properties

• Exact Mass: 318.00792437g/mol
• Monoisotopic Mass: 318.00792437g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 0
• Complexity: 156
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 186Ų